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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pelecopan

CAS No.: 2378380-49-3

Cat. No.: S12864284

Drug Profile and Key Data

The table below summarizes the core technical information for Pelecopan based on the search results.

Property Description

Generic Name Pelecopan (also known as BCX 9930) [1]

Developer BioCryst Pharmaceuticals [2] [1] [3]

Mechanism of Action Potent, selective, and orally bioactive inhibitor of complement

factor D (CFD) [3]

Drug Class Small molecule [1] [3]
Molecular Formula C23H19FN204 [3]
CAS Number 2378380-49-3 [3]

Highest Development Phase for PNH  Discontinued (Was in Phase 2) [2] [1]

Reported ICso (Human Factor D) 14.3 nM [3]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s12864284?utm_src=pdf-body
https://www.smolecule.com/products/s12864284?utm_src=pdf-interest
https://www.smolecule.com/products/s12864284?utm_src=pdf-body
https://adisinsight.springer.com/drugs/800040653?error=cookies_not_supported&code=98805ba5-6ac0-4433-8983-aef6e08c949a
https://www.expertmarketresearch.com/clinical-trials/paroxysmal-nocturnal-hemoglobinuria-pipeline-insight
https://adisinsight.springer.com/drugs/800040653?error=cookies_not_supported&code=98805ba5-6ac0-4433-8983-aef6e08c949a
https://www.invivochem.com/pelecopan.html
https://www.invivochem.com/pelecopan.html
https://adisinsight.springer.com/drugs/800040653?error=cookies_not_supported&code=98805ba5-6ac0-4433-8983-aef6e08c949a
https://www.invivochem.com/pelecopan.html
https://www.invivochem.com/pelecopan.html
https://www.invivochem.com/pelecopan.html
https://www.expertmarketresearch.com/clinical-trials/paroxysmal-nocturnal-hemoglobinuria-pipeline-insight
https://adisinsight.springer.com/drugs/800040653?error=cookies_not_supported&code=98805ba5-6ac0-4433-8983-aef6e08c949a
https://www.invivochem.com/pelecopan.html
https://www.smolecule.com/products/s12864284?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U | e Specifications & Pricing

Property Description

Reported ICso (Hemolysis of PNH 29.5 nM (in rabbit erythrocytes) [3]
cells in vitro)

Mechanism of Action and Signaling Pathway

Pelecopan acts on the alternative pathway (AP) of the complement system. The following diagram

illustrates its targeted site and the broader PNH treatment landscape.
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Figure 1: Complement inhibition pathway in PNH, showing Pelecopan's mechanism as a Factor D inhibitor.

Development Status and Context

According to the search results, Pelecopan's development for PNH has been discontinued [1]. While it was

once in a Phase 2 study to assess long-term safety as a monotherapy [2], it is no longer active in the clinical
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pipeline for this disease.

The PNH treatment landscape has advanced significantly with other complement inhibitors:

¢ Proximal Complement Inhibitors: The field has moved forward with other oral Factor B inhibitors
(e.g., Iptacopan, approved in 2024) and Factor D inhibitors (e.g., Danicopan) [2] [4].

¢ Terminal Complement Inhibitors: C5 inhibitors like Eculizumab and Ravulizumab have been the
standard of care [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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